L-ALANINE (1-13C; 15N)

Specification

• Molecular Weight: 91.08

Introduction

L-Alanine (1-13C; 15N) is a stable isotope-labeled form of the amino acid L-alanine. It is used in various biochemical and biomedical research applications, particularly in studies involving metabolic pathways and cellular metabolism. This compound is characterized by the presence of a carbon-13 ($^{13}$C) atom at the first carbon position and a nitrogen-15 ($^{15}$N) atom in the amino group.

Synthesis and Preparation

The synthesis of L-Alanine (1-13C; 15N) typically involves the use of labeled precursors such as ${}^{13}$C-labeled carbon sources and ${}^{15}$N-labeled nitrogen sources. The exact synthesis route may vary depending on the availability of these precursors and the specific requirements of the research application.

Research Applications

L-Alanine (1-13C; 15N) is primarily used in metabolic studies, where the isotopic labels allow researchers to trace the metabolic pathways involving alanine. This includes investigations into amino acid metabolism, cellular energy production, and the role of alanine in various physiological processes.

Metabolic Tracing

In metabolic tracing experiments, L-Alanine (1-13C; 15N) can be used to study the conversion of alanine into other metabolites, such as pyruvate and lactate, which are key intermediates in cellular energy metabolism. The ${}^{13}$C label allows for the detection of these metabolites using techniques like NMR spectroscopy or mass spectrometry, while the ${}^{15}$N label can provide insights into nitrogen metabolism.

Cellular Metabolism Studies

This compound is also useful in studying the role of alanine in cellular metabolism, particularly in contexts where alanine serves as a nitrogen carrier or energy source. For example, in T cell activation, extracellular alanine has been shown to play a crucial role, and isotopically labeled alanine can help elucidate these processes.

Analytical Techniques

Several analytical techniques are employed to study L-Alanine (1-13C; 15N), including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for detecting the chemical shifts associated with ${}^{13}$C and ${}^{15}$N, allowing researchers to trace metabolic pathways.

• Mass Spectrometry (MS): Enables the quantification of labeled metabolites based on their mass-to-charge ratio.

• Gas Chromatography-Mass Spectrometry (GC-MS): Often used for the analysis of volatile derivatives of amino acids.